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Compound of Interest

Compound Name: 3,5,7-Trimethylnonane

Cat. No.: B14559571

This guide provides a detailed overview of the chemical properties of 3,5,7-trimethylnonane,
tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

3,5,7-Trimethylnonane is a saturated hydrocarbon belonging to the alkane family. Its structure
consists of a nonane backbone with three methyl group substitutions at the 3, 5, and 7

positions.
Property Value Source
Molecular Formula Ci2Hz2s [1112][3]
Molecular Weight 170.33 g/mol [2][31[4]
Exact Mass 170.203450829 Da [11[3]
CAS Number 62184-27-4 [1]12]
Canonical SMILES CCc(c)cc(e)ee(ece [11[2]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific analytical methodologies for 3,5,7-
trimethylnonane are not readily available in public literature. General organic chemistry
synthesis methods for branched alkanes would apply, potentially through Grignard reactions or
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other carbon-carbon bond-forming reactions, followed by reduction. Analytical characterization
would typically involve techniques such as Gas Chromatography-Mass Spectrometry (GC-MS)
for separation and identification, and Nuclear Magnetic Resonance (NMR) spectroscopy for
structural elucidation.

Logical Relationships

The following diagram illustrates the logical flow from the chemical's name to its fundamental
molecular properties.
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Caption: Logical flow from chemical name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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